4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-4-[(2-phenoxyacetyl)amino]benzamide
• InChI: InChI=1S/C20H22N2O4/c23-19(14-26-17-5-2-1-3-6-17)22-16-10-8-15(9-11-16)20(24)21-13-18-7-4-12-25-18/h1-3,5-6,8-11,18H,4,7,12-14H2,(H,21,24)(H,22,23)
• InChI Key: GLFLUANDZHTHKV-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3

Description

4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as PAAB, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide exerts its biological effects through the inhibition of certain enzymes and receptors in the body. Specifically, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression regulation. Additionally, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to modulate the activity of certain neurotransmitter receptors, such as the GABA-A receptor, which plays a role in anxiety and sleep regulation.
Biochemical and Physiological Effects:
4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have various biochemical and physiological effects in the body. In cancer cells, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In the brain, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to modulate the activity of certain neurotransmitter receptors, leading to changes in behavior and cognition. Additionally, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages for lab experiments, including its high potency and specificity for certain targets in the body. Additionally, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have low toxicity, making it a safe compound for use in lab experiments. However, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide also has some limitations, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several potential future directions for the study of 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One area of interest is the development of 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide derivatives with improved potency and selectivity for certain targets in the body. Additionally, further research is needed to elucidate the precise mechanisms of action of 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in various biological systems. Finally, the potential clinical applications of 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in the treatment of cancer and neurological disorders should be further explored.

Synthesis Methods

4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide can be synthesized through a multistep process involving the reaction of phenoxyacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-aminobenzamide and tetrahydrofuran. The final product is purified through recrystallization and characterized through various spectroscopic techniques.

Scientific Research Applications

4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In neuroscience research, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to modulate the activity of certain neurotransmitter receptors, suggesting its potential use in the treatment of neurological disorders. Additionally, 4-[(phenoxyacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been used in drug discovery as a lead compound for the development of new drugs.